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Basic Information on Quinol Sulfate

The table below summarizes the key identifiers and properties of quinol sulfate (also known as

hydroquinone sulfate) from the search results. This data is crucial for researchers but does not include

analytical performance metrics [1] [2] [3].

Property Value

IUPAC Name [4-hydroxyphenyl] hydrogen sulfate [2] / (4-hydroxyphenyl) sulfate [3]

CAS Number 17438-29-8 [3] [4]

Chemical Formula C6H6O5S [1] [3] [4]

Molecular Weight 190.17 g/mol [2] [3]

SMILES O=S(=O)(O)Oc1ccc(O)cc1 [2]

InChI Key FPXPQMOQWJZYBL-UHFFFAOYSA-N [2]

Synonym Hydroquinone sulfate [3]
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Although data for quinol sulfate is unavailable, a study on Hydroxychloroquine Sulfate (HCQ) illustrates

how a Quality by Design (QbD) approach can be applied to develop and validate a UV-Vis

spectrophotometric method [5]. This framework is also applicable to quinol sulfate.

The core principle of the method involves preparing sample solutions and measuring their absorption at a

specific wavelength where the compound absorbs light [5]. The workflow for developing and validating such

a method can be summarized as follows:

Key Experimental Protocols from the HCQ Sulfate Study

Based on the research, here are the detailed methodologies for key steps [5]:

Instrumentation and Materials: The method used a UV-Vis spectrophotometer (e.g., Varian Cary

300) with a quartz cuvette of 10 mm optical path. The diluent was distilled water.
Sample Preparation: The sample was prepared by direct dilution. A stock solution of 50 μg/mL was

first prepared, which was then diluted to the final reading concentration.
Wavelength Selection: Spectrophotometric scans were performed in the range of 200 to 700 nm to

identify the absorption maxima. The method utilized the maximum at 342 nm, attributed to the
quinoline group in HCQ. For quinol sulfate, a similar scan would be needed to determine its optimal

wavelength.
Validation Parameters: The method was validated according to regulatory guidelines (ANVISA/BR),

assessing the following parameters:
Linearity: The calibration curve was prepared using an analytical standard.

Precision and Accuracy: Evaluated to ensure consistent and correct results.
Robustness: Tested to see if the method remains reliable despite small, deliberate variations in

method parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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